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Compound of Interest

Compound Name: Notoginsenoside Fd

CAS No.: 80321-63-7

Cat. No.: B1256551

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the spectroscopic data for Notoginsenoside
Fd, a dammarane-type triterpenoid saponin isolated from Panax notoginseng. The structural

elucidation of this complex natural product relies heavily on the detailed analysis of its Mass

Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) data. This document serves as a

technical resource, offering in-depth analysis of the spectroscopic features of

Notoginsenoside Fd, detailed experimental protocols for data acquisition, and the logical

framework behind the structural assignments.

Introduction to Notoginsenoside Fd
Notoginsenoside Fd is a protopanaxadiol (PPD)-type saponin, a class of compounds known

for their significant pharmacological activities. As a minor ginsenoside, its isolation and

characterization are crucial for understanding the overall therapeutic potential of Panax

notoginseng extracts. Accurate and comprehensive spectroscopic data are paramount for its
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unambiguous identification, quality control of herbal preparations, and for facilitating further

research into its biological functions and potential as a drug lead.

The structure of Notoginsenoside Fd consists of a tetracyclic triterpenoid aglycone with sugar

moieties attached at the C-3 and C-20 positions. The precise characterization of this structure

is achieved through the synergistic use of high-resolution mass spectrometry and a suite of

one- and two-dimensional NMR experiments.

Mass Spectrometry (MS) Analysis
High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) is a cornerstone

technique for determining the elemental composition and molecular weight of natural products

like Notoginsenoside Fd.

Molecular Formula and Mass Determination
In negative ion mode, Notoginsenoside Fd typically forms a formate adduct, [M+HCOO]⁻. The

HR-ESI-MS data for this adduct provides a highly accurate mass measurement, which is used

to deduce the molecular formula.

Table 1: HR-ESI-MS Data for Notoginsenoside Fd

Ion Observed m/z Calculated m/z
Molecular
Formula

Reference

[M+HCOO]⁻ 961.5369 961.5326 C47H80O17 [1]

The excellent agreement between the observed and calculated mass confirms the elemental

composition of Notoginsenoside Fd as C47H80O17.

Fragmentation Pathway
Tandem mass spectrometry (MS/MS) experiments provide valuable structural information by

inducing fragmentation of the parent ion and analyzing the resulting product ions. The

fragmentation of ginsenosides is characterized by the sequential loss of sugar residues. While

a detailed fragmentation pathway specifically for Notoginsenoside Fd is not extensively

published, the general fragmentation patterns of PPD-type ginsenosides can be inferred. The
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glycosidic bonds are the most labile and tend to cleave first, providing information about the

nature and sequence of the sugar units.

Nuclear Magnetic Resonance (NMR) Spectroscopic
Analysis
NMR spectroscopy is the most powerful tool for the complete structural elucidation of complex

organic molecules. For Notoginsenoside Fd, a combination of 1D (¹H and ¹³C) and 2D

(HSQC, HMBC) NMR experiments in a suitable deuterated solvent, typically pyridine-d₅

(C₅D₅N), is required for unambiguous assignment of all proton and carbon signals.

¹³C-NMR Spectroscopic Data
The ¹³C-NMR spectrum provides a count of all the carbon atoms in the molecule and their

chemical environments. The chemical shifts are indicative of the type of carbon (methyl,

methylene, methine, or quaternary) and its proximity to electronegative atoms or unsaturated

systems. The complete ¹³C-NMR data for Notoginsenoside Fd, recorded in C₅D₅N, has been

reported.[2]

Table 2: ¹³C-NMR Spectroscopic Data of Notoginsenoside Fd (in C₅D₅N)
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Position δc (ppm) Position δc (ppm)

1 39.1 1' (Glc) 105.4

2 28.2 2' (Glc) 83.8

3 88.9 3' (Glc) 78.1

4 39.7 4' (Glc) 71.7

5 56.4 5' (Glc) 78.0

6 18.5 6' (Glc) 62.8

7 35.2 1'' (Glc) 106.0

8 40.1 2'' (Glc) 77.2

9 51.7 3'' (Glc) 78.3

10 37.2 4'' (Glc) 71.7

11 31.8 5'' (Glc) 78.0

12 70.8 6'' (Glc) 62.8

13 49.4 1''' (Xyl) 106.9

14 51.7 2''' (Xyl) 75.1

15 31.8 3''' (Xyl) 78.0

16 26.8 4''' (Xyl) 71.0

17 54.9 5''' (Xyl) 67.0

18 16.5

19 17.0

20 83.3

21 22.6

22 35.9

23 22.6
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24 126.3

25 130.9

26 25.8

27 17.7

28 28.2

29 16.5

30 17.0

Data sourced from Wang et al., 2022.[2]

¹H-NMR Spectroscopic Data
The ¹H-NMR spectrum provides information about the number of different types of protons,

their chemical environments, and their neighboring protons through spin-spin coupling. While a

complete, assigned ¹H-NMR spectrum for Notoginsenoside Fd is not readily available in a

single public source, key characteristic signals, particularly the anomeric protons of the sugar

moieties, have been reported.[1]

Table 3: Characteristic ¹H-NMR Signals of Notoginsenoside Fd (in C₅D₅N)

Proton δH (ppm) Multiplicity J (Hz)

H-1' (3-O-Glc) 4.95 d 7.5

H-1'' (20-O-Glc) 5.13 d 7.5

H-1''' (20-O-Xyl) 4.99 d 7.5

Data sourced from Wang et al., 2022.[1]

The coupling constants of the anomeric protons (around 7.5 Hz) are characteristic of a β-

anomeric configuration for the glucopyranosyl and xylopyranosyl units.

2D-NMR Spectroscopic Data and Structural Elucidation
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Two-dimensional NMR experiments, such as Heteronuclear Single Quantum Coherence

(HSQC) and Heteronuclear Multiple Bond Correlation (HMBC), are indispensable for the

complete structural assignment of complex molecules like Notoginsenoside Fd.

HSQC: This experiment correlates the chemical shifts of protons directly attached to carbon

atoms. It is used to assign the proton signals corresponding to the carbon signals identified

in the ¹³C-NMR spectrum.

HMBC: This experiment reveals correlations between protons and carbons that are two or

three bonds apart. These long-range correlations are crucial for establishing the connectivity

between different parts of the molecule, including the attachment points of the sugar moieties

to the aglycone and the linkages between the sugar units themselves.

A logical workflow for the structural elucidation using 2D-NMR would involve:

Identifying Spin Systems: Using COSY (Correlation Spectroscopy) to trace the proton-proton

coupling networks within each sugar unit and within the aglycone.

Assigning Carbons and Attached Protons: Using the HSQC spectrum to link the proton and

carbon signals of all CH, CH₂, and CH₃ groups.

Establishing Long-Range Connectivity: Utilizing the HMBC spectrum to piece together the

molecular puzzle. For instance, a correlation between the anomeric proton of the C-3

glucose (H-1') and the C-3 carbon of the aglycone would definitively confirm the attachment

point. Similarly, correlations between the anomeric proton of the xylose unit and a carbon of

the C-20 glucose would establish the inter-glycosidic linkage.

Below is a conceptual workflow for the structural elucidation of Notoginsenoside Fd using 2D

NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Spectroscopic Data
of Notoginsenoside Fd]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256551/docs#an-in-depth-technical-guide-to-the-
spectroscopic-data-of-notoginsenoside-fd]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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